Cas no 2228240-38-6 (1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol
• CAS No: 2228240-38-6
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5946031
• PubChem ID: 165711780
• Update Time: 2025-06-08

1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-α-(fluoromethyl)-6-methylbenzenemethanol
• 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol
• EN300-1979605
• 2228240-38-6

• Inchi： 1S/C9H10ClFO/c1-6-3-2-4-7(10)9(6)8(12)5-11/h2-4,8,12H,5H2,1H3
• InChI Key： UDUCHSXXAHWFHK-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C)Cl)(O)CF

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol

Introduction to 1-(2-Chloro-6-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2228240-38-6)

1-(2-Chloro-6-methylphenyl)-2-fluoroethan-1-ol, with the CAS number 2228240-38-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a chlorinated and methylated phenyl ring and a fluorinated ethanolic moiety. These structural elements contribute to its distinctive chemical and physical properties, making it a valuable candidate for further research and development.

The synthesis of 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol typically involves multi-step processes, often starting from readily available precursors such as 2-chloro-6-methylbenzaldehyde or 2-chloro-6-methylphenylacetonitrile. The key steps in its synthesis include the formation of the chloromethylated phenyl ring, the introduction of the fluorine atom, and the final reduction to form the alcohol functional group. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the overall cost and environmental impact of production.

In the pharmaceutical industry, 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, studies have demonstrated that this compound can modulate the activity of certain kinases and G-protein coupled receptors (GPCRs), which are important targets for treating diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive candidate for further optimization.

Recent research has also explored the potential of 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol in agrochemical applications. Its chlorinated and fluorinated functionalities provide it with enhanced stability and resistance to degradation, which are desirable properties for pesticides and herbicides. Studies have shown that this compound can effectively inhibit the growth of certain plant pathogens and pests, making it a potential candidate for developing new agricultural products. However, further research is needed to evaluate its environmental impact and ensure its safety for use in agricultural settings.

In materials science, 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol has been investigated for its potential use in the development of advanced materials with unique properties. The presence of fluorine atoms can significantly alter the surface properties of materials, leading to improved hydrophobicity and reduced surface energy. This makes it useful in applications such as coatings, adhesives, and lubricants. Additionally, its ability to form stable complexes with metal ions has led to its exploration in the synthesis of metal-organic frameworks (MOFs) and other hybrid materials with potential applications in gas storage and separation.

The physical properties of 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol, including its melting point, boiling point, solubility, and refractive index, have been extensively studied. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-based processes, while its low melting point facilitates easy handling and processing.

Safety considerations are an essential aspect of working with any chemical compound. While 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in laboratory settings.

In conclusion, 1-(2-chloro-6-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2228240-38-6) is a versatile compound with a wide range of potential applications across multiple fields. Its unique structural features provide it with valuable chemical and physical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.